Cas no 1428372-78-4 (1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide
• CAS No: 1428372-78-4
• MF: C₂₀H₂₈N₄O₄S
• MW: 420.525723457336
• CID: 6176059
• PubChem ID: 71806287
• Update Time: 2025-06-27

1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide
• 1,3,5-trimethyl-N-{[1-(2-phenoxyacetyl)piperidin-4-yl]methyl}-1H-pyrazole-4-sulfonamide
• 1428372-78-4
• F6436-0588
• 1,3,5-trimethyl-N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-1H-pyrazole-4-sulfonamide
• AKOS024559031
• 1,3,5-trimethyl-N-[[1-(2-phenoxyacetyl)piperidin-4-yl]methyl]pyrazole-4-sulfonamide

• Inchi： 1S/C20H28N4O4S/c1-15-20(16(2)23(3)22-15)29(26,27)21-13-17-9-11-24(12-10-17)19(25)14-28-18-7-5-4-6-8-18/h4-8,17,21H,9-14H2,1-3H3
• InChI Key： OANVBYNURPWJGQ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC1CCN(C(COC2C=CC=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 420.18312656g/mol
• Monoisotopic Mass: 420.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Additional information on 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide

1,3,5-Trimethyl-N-{1-(2-Phenoxyacetyl)Piperidin-4-ylmethyl}-1H-Pyrazole-4-sulfonamide (CAS No. 1428372-78-4): A Comprehensive Overview

1,3,5-Trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide (CAS No. 1428372-78-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The structure of 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide is characterized by a pyrazole ring substituted with a sulfonamide group and a piperidine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The phenoxyacetyl group further enhances the compound's lipophilicity and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide has shown promise in the management of pain. Preclinical studies have indicated that this compound can effectively reduce both acute and chronic pain by acting on multiple pain pathways. Specifically, it has been shown to inhibit cyclooxygenase (COX) enzymes and modulate opioid receptors, providing a dual mechanism for pain relief.

In addition to its therapeutic potential, the synthesis and characterization of 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of 1H-pyrazole with appropriate sulfonating agents and subsequent functional group modifications. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for confirming the structure and purity of the final product.

The pharmacokinetic profile of 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. However, further research is needed to optimize its pharmacokinetic properties and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 1,3,5-trimethyl-N-{1-(2-phenoxyacetyl)piperidin-4-ylmethyl}-1H-pyrazole-4-sulfonamide (CAS No. 1428372-78-4) represents a promising candidate in the development of new therapeutic agents for inflammatory diseases and pain management. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry.